8-(4-Ethylpiperazin-1-yl)-3-methyl-7-(naphthalen-1-ylmethyl)purine-2,6-dione
Description
8-(4-Ethylpiperazin-1-yl)-3-methyl-7-(naphthalen-1-ylmethyl)purine-2,6-dione, also known as ETP-46464, is a small molecule inhibitor that has shown promising results in cancer research. This compound has been synthesized using various methods and has been extensively studied for its mechanism of action and potential therapeutic applications.
Scientific Research Applications
High-Performance Thin-Layer Chromatography (HPTLC) in Drug Analysis
HPTLC has been developed as a specific and sensitive assay method for the determination of drugs like linagliptin, which shares structural similarities with purine derivatives, indicating its potential application in the quality control and stability testing of pharmaceuticals containing complex purine analogs (Rode & Tajne, 2021).
Behavioral Pharmacology Research
Studies on compounds with purine bases have investigated their potential as anxiolytic and antidepressant agents, showing the relevance of purine derivatives in neuropharmacology research (Hudzik et al., 2003).
Medicinal Chemistry of Purine and Pyrimidine Derivatives
Purine and pyrimidine nucleobases and their analogs, including those with heteroaryl substituents, are crucial in the development of antiviral, antitumor, and antimycobacterial agents. The structural diversity and biological activity of these compounds underscore their significance in drug discovery and development (Ostrowski, 2022).
Naphthalimide Derivatives in Medicinal Chemistry
Naphthalimide compounds, related through their aromatic heterocyclic nature to purine derivatives, demonstrate extensive potential in medicinal applications, including anticancer, antibacterial, antifungal, and antiviral activities. This highlights the broad applicability of naphthalene and purine-based structures in developing therapeutic agents (Gong et al., 2016).
Corrosion Inhibition by Heterocyclic Compounds
Phthalocyanine and naphthalocyanine, as nitrogenous heterocyclic compounds, demonstrate the effectiveness of aromatic heterocycles in corrosion inhibition, suggesting potential industrial applications of purine analogs in protecting metals against corrosion (Verma et al., 2021).
properties
IUPAC Name |
8-(4-ethylpiperazin-1-yl)-3-methyl-7-(naphthalen-1-ylmethyl)purine-2,6-dione |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H26N6O2/c1-3-27-11-13-28(14-12-27)22-24-20-19(21(30)25-23(31)26(20)2)29(22)15-17-9-6-8-16-7-4-5-10-18(16)17/h4-10H,3,11-15H2,1-2H3,(H,25,30,31) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SGMWRKVLXJFWNH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CCN(CC1)C2=NC3=C(N2CC4=CC=CC5=CC=CC=C54)C(=O)NC(=O)N3C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H26N6O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
418.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
8-(4-Ethylpiperazin-1-yl)-3-methyl-7-(naphthalen-1-ylmethyl)purine-2,6-dione | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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